Cas no 1368747-92-5 (5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride
• CAS No: 1368747-92-5
• MF: C₈H₈Cl₂O₃S
• MW: 255.118319511414
• CID: 5575559
• PubChem ID: 82274946
• Update Time: 2025-06-20

5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 5-chloro-4-methoxy-2-methyl-

• Inchi： 1S/C8H8Cl2O3S/c1-5-3-7(13-2)6(9)4-8(5)14(10,11)12/h3-4H,1-2H3
• InChI Key： YWTBQIAYXMJONI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=C(OC)C=C1C

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 373.1±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride

Introduction to 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride (CAS No. 1368747-92-5)

5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1368747-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, including its chloro, methoxy, and methyl substituents, as well as the sulfonyl chloride functional group, make it a versatile building block for further chemical modifications and applications.

The significance of 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride lies in its potential applications across multiple domains, particularly in medicinal chemistry and agrochemical research. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, which allows for the facile introduction of diverse functional groups. This property is particularly valuable in the synthesis of complex molecules such as pharmaceuticals and pesticides.

In recent years, there has been a surge in research focused on developing novel sulfonyl chloride derivatives due to their broad spectrum of biological activities. For instance, sulfonyl chlorides have been explored as intermediates in the synthesis of sulfonamides, which are a class of compounds with well-documented antimicrobial and anti-inflammatory properties. The presence of both chloro and methoxy groups in 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride enhances its reactivity and makes it an attractive candidate for further derivatization.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Researchers have been investigating its potential as a precursor in the synthesis of small-molecule inhibitors that can modulate specific biological pathways. For example, sulfonyl chloride derivatives have shown promise in inhibiting enzymes involved in cancer progression and metabolic disorders. The structural flexibility offered by 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride allows chemists to fine-tune the properties of these derivatives, making them more effective in targeting specific disease mechanisms.

The pharmaceutical industry has also been exploring the use of sulfonyl chlorides in drug discovery due to their ability to form stable intermediates that can be further functionalized into pharmacologically active compounds. The synthesis of 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride involves careful control of reaction conditions to ensure high yield and purity. This is crucial for pharmaceutical applications where impurities can significantly impact the efficacy and safety of final drug products.

Moreover, the agrochemical sector has recognized the value of sulfonyl chloride intermediates in developing novel pesticides and herbicides. These compounds can be modified to exhibit specific modes of action against pests and weeds while minimizing environmental impact. The versatility of 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride makes it a valuable asset in creating next-generation agrochemical solutions that meet the growing demand for sustainable farming practices.

Recent advancements in computational chemistry have further enhanced the utility of 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride by enabling researchers to predict its reactivity and potential applications with greater accuracy. Machine learning models have been developed to analyze molecular structures and predict biological activities, which has accelerated the discovery process for new drug candidates. These computational tools are particularly useful in identifying optimal synthetic routes and predicting the outcomes of chemical modifications.

The role of 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride in material science is also noteworthy. Sulfonyl chloride derivatives have been explored as precursors for synthesizing advanced materials with unique properties. For instance, they can be used to create polymers with enhanced thermal stability or conductivity. These materials find applications in electronics, coatings, and other high-tech industries where performance is critical.

In conclusion, 5-chloro-4-methoxy-2-methylbenzene-1-sulfonyl chloride (CAS No. 1368747-92-5) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features make it an ideal candidate for further chemical modifications, enabling the development of novel pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is only expected to grow.